Cas no 1923238-87-2 (Pyridazin-4-ol hydrobromide)

• Product Name: Pyridazin-4-ol hydrobromide
• CAS No: 1923238-87-2
• MF: C₄H₅BrN₂O
• MW: 176.999
• MDL: MFCD28041269
• CID: 4670787
• PubChem ID: 92132778
• Update Time: 2025-10-30

Pyridazin-4-ol hydrobromide Chemical and Physical Properties

Names and Identifiers

• Pyridazin-4-ol hydrobromide
• 4-Pyridazinol hydrobromide
• O12057
• MFCD28041269
• PYRIDAZIN-4-OL HBR
• CS-0449009
• 1923238-87-2
• Pyridazin-4-olhydrobromide
• EN300-245859

• MDL： MFCD28041269
• Inchi： InChI=1S/C4H4N2O.BrH/c7-4-1-2-5-6-3-4;/h1-3H,(H,5,7);1H
• InChI Key： NIVJIGAUADBSAH-UHFFFAOYSA-N
• SMILES： C1=CNN=CC1=O.Br

Computed Properties

• Exact Mass: 175.95853g/mol
• Monoisotopic Mass: 175.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on Pyridazin-4-ol hydrobromide

Comprehensive Overview of Pyridazin-4-ol hydrobromide (CAS No. 1923238-87-2): Properties, Applications, and Research Insights

Pyridazin-4-ol hydrobromide (CAS No. 1923238-87-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique heterocyclic structure. This pyridazine derivative features a hydroxyl group at the 4-position, combined with a hydrobromic acid salt, enhancing its solubility and reactivity. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in designing kinase inhibitors and central nervous system (CNS) targeting molecules.

The compound's molecular stability and hydrogen-bonding capacity make it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its role in optimizing bioavailability in lead compounds, aligning with the growing demand for small-molecule therapeutics. As the pharmaceutical industry shifts toward fragment-based drug design, Pyridazin-4-ol hydrobromide serves as a versatile scaffold for medicinal chemistry applications.

In agrochemical contexts, this compound has shown promise as a precursor for herbicide development. Its nitrogen-rich heterocycle interacts with plant enzymatic pathways, a topic frequently searched in sustainable agriculture forums. With rising interest in green chemistry, researchers are investigating eco-friendly synthesis routes for 1923238-87-2 to reduce environmental impact.

Analytical characterization of Pyridazin-4-ol hydrobromide typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry—techniques commonly queried by chemistry professionals. The compound's crystalline properties are also under study for cocrystal engineering, a trending area in materials science.

From a commercial perspective, suppliers often highlight batch-to-batch consistency and regulatory compliance as key selling points for CAS No. 1923238-87-2. The compound's storage conditions (typically 2-8°C under inert atmosphere) and shelf life are frequently addressed in technical datasheets to ensure optimal performance in downstream applications.

Emerging studies explore the compound's potential in neurological disorder research, particularly regarding GABA receptor modulation—a hot topic in neuroscience communities. This aligns with increasing searches for neuroprotective agents and blood-brain barrier penetrants in academic literature.

Quality control protocols for 1923238-87-2 emphasize residual solvent analysis and heavy metal testing, reflecting industry standards for pharmaceutical intermediates. Recent patent filings describe novel purification methods to achieve >99% purity, addressing the demand for high-grade research chemicals in precision medicine development.

The compound's structure-property relationships continue to inspire computational chemistry studies, with molecular docking simulations predicting interactions with biological targets. These computational approaches—frequently searched in cheminformatics circles—help accelerate hit-to-lead optimization processes in drug discovery pipelines.

As regulatory landscapes evolve, documentation for Pyridazin-4-ol hydrobromide increasingly includes REACH compliance data and safety profiles, meeting the requirements of Good Laboratory Practice (GLP) standards. This comprehensive approach supports its integration into global research and development workflows.